Cas no 2323297-30-7 (1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile)
1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Z2754391486
- 1-{3-[2-(2-aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile
- 2323297-30-7
- EN300-26679560
- 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile
-
- Inchi: 1S/C15H27N5O/c16-6-4-13-3-1-2-8-19(13)9-5-15(21)20-10-7-18-12-14(20)11-17/h13-14,18H,1-10,12,16H2
- InChI Key: HOMHICUPXMYJTI-UHFFFAOYSA-N
- SMILES: O=C(CCN1CCCCC1CCN)N1CCNCC1C#N
Computed Properties
- Exact Mass: 293.22156050g/mol
- Monoisotopic Mass: 293.22156050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 85.4Ų
1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26679560-0.05g |
1-{3-[2-(2-aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile |
2323297-30-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile
Recent Advances in the Study of 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile (CAS: 2323297-30-7)
The compound 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile (CAS: 2323297-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its unique structural features, including the piperidine and piperazine moieties, make it a promising candidate for targeting G-protein-coupled receptors (GPCRs) and other key biological pathways. Researchers have successfully optimized its synthesis route, achieving higher yields and purity, which is critical for further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile exhibits notable activity in modulating specific neurotransmitter systems. For instance, preliminary data suggest its potential as an antagonist for certain serotonin receptors, which could pave the way for new treatments for neurological disorders such as depression and anxiety. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in recent preclinical trials.
Further investigations are exploring the compound's utility in oncology. Early-stage research indicates that derivatives of 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile may inhibit key enzymes involved in tumor progression, offering a novel approach to cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize these derivatives for clinical development.
In conclusion, 1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile represents a promising lead compound with diverse therapeutic potential. Continued research is essential to fully elucidate its mechanisms of action and to translate these findings into clinically viable treatments. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.
2323297-30-7 (1-{3-[2-(2-Aminoethyl)piperidin-1-yl]propanoyl}piperazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)